N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H18F3NO5S/c1-29-16-8-10-17(11-9-16)31(27,28)19(18-3-2-12-30-18)13-25-20(26)14-4-6-15(7-5-14)21(22,23)24/h2-12,19H,13H2,1H3,(H,25,26)
• InChI Key: YHBFIFVVLLCGIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC=C(C=C2)C(F)(F)F)C3=CC=CO3
• Molecular Formula: C21H18F3NO5S
• Molecular Weight: 453.4 g/mol

Description

N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-(trifluoromethyl)benzamide, commonly known as FTY720, is a synthetic compound that was first synthesized in 1992. It is a sphingosine-1-phosphate (S1P) receptor modulator that has been studied for its potential therapeutic applications in a variety of diseases.

Mechanism of Action

FTY720 acts as a modulator of N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-(trifluoromethyl)benzamide receptors, which are involved in a variety of cellular processes, including immune cell trafficking, vascular permeability, and neuronal signaling. By modulating these receptors, FTY720 can affect a variety of physiological processes, including immune cell migration, inflammation, and angiogenesis.
Biochemical and Physiological Effects:
FTY720 has been shown to have a variety of biochemical and physiological effects, including the inhibition of lymphocyte trafficking, the modulation of cytokine production, and the inhibition of angiogenesis. It has also been shown to have anti-inflammatory effects in a variety of animal models.

Advantages and Limitations for Lab Experiments

FTY720 has several advantages for use in lab experiments, including its ability to modulate N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-4-(trifluoromethyl)benzamide receptors in a specific and dose-dependent manner. However, it also has several limitations, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research on FTY720, including further studies on its mechanism of action, its potential therapeutic applications in a variety of diseases, and the development of new analogs and derivatives with improved efficacy and safety profiles. Additionally, there is a need for further studies on the potential long-term effects of FTY720 use in humans.

Synthesis Methods

FTY720 can be synthesized using a multistep process involving several chemical reactions. The synthesis typically involves the reaction of 2-(2-furyl)ethylamine with p-anisidine to form an intermediate compound, which is then reacted with p-toluenesulfonyl chloride to form another intermediate. This intermediate is then reacted with 4-(trifluoromethyl)benzoyl chloride to form the final product, FTY720.

Scientific Research Applications

FTY720 has been extensively studied for its potential therapeutic applications in a variety of diseases, including multiple sclerosis, cancer, and transplant rejection. It has been shown to have immunomodulatory, anti-inflammatory, and anti-proliferative effects.